Cas no 1357352-57-8 (1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride)

• Product Name: 1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride
• CAS No: 1357352-57-8
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 5179363
• PubChem ID: 129977639
• Update Time: 2025-07-16

1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride
• DTXSID701215683
• 2-Oxa-5-azabicyclo[2.2.1]heptane, 1-(difluoromethyl)-
• 1357352-57-8

• Inchi： 1S/C6H9F2NO/c7-5(8)6-1-4(2-10-6)9-3-6/h4-5,9H,1-3H2
• InChI Key： UMIPOWFKCNFMAF-UHFFFAOYSA-N
• SMILES： FC(C12CNC(CO1)C2)F

Computed Properties

• Exact Mass: 149.06522023g/mol
• Monoisotopic Mass: 149.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride

1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride: A Comprehensive Overview

The compound 1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride, identified by the CAS number 1357352-57-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic structures, which are known for their unique chemical properties and stability. The presence of the difluoromethyl group adds a layer of complexity and functionality to the molecule, making it a subject of interest in contemporary research.

The structure of this compound is characterized by a bicyclo[2.2.1]heptane framework, which consists of two fused rings: one five-membered ring and one six-membered ring. The 2-oxa designation indicates the presence of an oxygen atom within the five-membered ring, while the 5-aza designation signifies the presence of a nitrogen atom at position five of the bicyclic system. This arrangement creates a rigid and stable structure, which is highly desirable in drug design and material science.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique bicyclic structure allows for interactions with various biological targets, making it a promising candidate for drug development. Researchers have explored its ability to modulate enzyme activity and its potential as a scaffold for designing bioactive molecules.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitutions. The introduction of the difluoromethyl group can be achieved via alkylation or coupling reactions, depending on the specific conditions required for optimal yield and purity.

The chemical properties of this compound are influenced by its bicyclic structure and functional groups. The oxygen atom in the 2-oxa position contributes to hydrogen bonding capabilities, while the nitrogen atom at position five introduces basicity into the molecule. These properties make it suitable for applications in catalysis, polymer science, and as an intermediate in organic synthesis.

From an environmental standpoint, this compound has shown biodegradability under certain conditions, which is an important consideration for its use in industrial processes. Its stability under thermal and oxidative conditions further enhances its suitability for high-performance materials.

In conclusion, 1-(difluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in scientific research and industrial innovation.